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Compound of Interest

Compound Name: Flutax 1

Cat. No.: B1256606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Flutax 1. Given that Flutax 1 is a fluorescent derivative of taxol, a potent cytotoxic

and antineoplastic agent, all procedures must be conducted with the utmost caution to prevent

exposure and ensure a safe laboratory environment.[1][2] Adherence to these guidelines is

essential for minimizing risks associated with this compound.

Quantitative Data Summary
The following table summarizes key quantitative data for Flutax 1, compiled from various

suppliers.
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Property Value Source

Molecular Formula C₇₁H₆₆N₂O₂₁ Santa Cruz Biotechnology[3]

Molecular Weight 1283.3 g/mol R&D Systems[4]

CAS Number 191930-58-2 R&D Systems[4]

Purity ≥95% to >98%
R&D Systems, Santa Cruz

Biotechnology[3][4]

Appearance Orange solid N/A

Storage Temperature -20°C R&D Systems[4]

Solubility
Soluble to 100 mM in DMSO

and ethanol
R&D Systems[4]

Excitation Maximum (λex) ~495 nm Tocris Bioscience

Emission Maximum (λem) ~520 nm Tocris Bioscience

Personal Protective Equipment (PPE)
Due to the cytotoxic nature of taxol derivatives, a comprehensive suite of personal protective

equipment is mandatory. There are no established safe exposure levels for cytotoxic drugs.

The following PPE must be worn at all times when handling Flutax 1 in any form (solid or in

solution).
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PPE Category Specifications Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves. Change outer gloves

every 30-60 minutes or

immediately upon

contamination.

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection.

Body Protection

Disposable, solid-front, long-

sleeved chemotherapy gown

that is resistant to permeability

by hazardous drugs.

Protects against splashes and

contamination of personal

clothing.

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects eyes from splashes

and aerosols.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used

when handling the powder

outside of a certified chemical

fume hood to prevent

inhalation.

Minimizes the risk of inhaling

hazardous particles.

Foot Protection Closed-toe shoes.
Protects feet from potential

spills.

Operational Plan: Step-by-Step Handling Protocol
All handling of Flutax 1, especially when in powdered form or when preparing solutions, must

be performed within a certified chemical fume hood to minimize inhalation exposure.

1. Preparation of the Work Area:

Ensure the chemical fume hood is functioning correctly.
Cover the work surface with a disposable, plastic-backed absorbent pad to contain any
potential spills.[5]
Assemble all necessary materials (e.g., Flutax 1 vial, solvent, pipettes, waste containers)
inside the fume hood before starting.
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2. Reconstitution of Flutax 1:

Carefully unseal the vial containing the powdered Flutax 1.
Using a dedicated pipette, slowly add the required volume of solvent (e.g., DMSO or ethanol)
to the vial to achieve the desired concentration.
Gently agitate the vial to ensure complete dissolution. Avoid vigorous shaking to prevent
aerosolization.

3. Use in Experiments:

When transferring the Flutax 1 solution, use Luer-lock syringes and needles to prevent
accidental disconnection and spills.[5]
All equipment that comes into direct contact with Flutax 1 should be considered
contaminated.

4. Decontamination of Work Area:

After handling is complete, wipe down all surfaces within the fume hood with a suitable
decontamination solution (e.g., a high-pH solution or a commercially available cytotoxic drug
decontamination agent), followed by a rinse with 70% ethanol and then water.
Dispose of the absorbent pad and any contaminated wipes as cytotoxic waste.

5. Personal Decontamination:

Remove the outer pair of gloves and dispose of them in the cytotoxic waste container.
Remove the gown, followed by the inner pair of gloves, and dispose of them in the
appropriate waste container.
Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
The disposal of Flutax 1 and any materials contaminated with it must be handled with extreme

care to prevent environmental contamination and exposure to personnel.

1. Waste Segregation:

Solid Waste: All contaminated solid materials, including gloves, gowns, absorbent pads,
pipette tips, and empty vials, must be placed in a designated, leak-proof, and puncture-
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resistant container clearly labeled with a "Cytotoxic Waste" or "Chemotherapy Waste"
warning.
Liquid Waste: Unused or waste solutions of Flutax 1 should be collected in a sealed, leak-
proof container, also clearly labeled as cytotoxic waste. Do not dispose of liquid cytotoxic
waste down the drain.
Sharps Waste: Needles and syringes used for handling Flutax 1 must be disposed of in a
designated chemotherapy sharps container. Do not recap, bend, or break needles.

2. Waste Storage:

Store cytotoxic waste containers in a secure, designated area away from general laboratory
traffic until they are collected for disposal.

3. Final Disposal:

Cytotoxic waste must be disposed of according to institutional and local regulations. The
standard and required method for cytotoxic waste disposal is high-temperature incineration
by a licensed hazardous waste disposal service.

Mandatory Visualization
The following diagram illustrates the standard workflow for the safe handling of Flutax 1.
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Caption: A workflow diagram illustrating the key steps for the safe handling of Flutax 1.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution of Flutax 1
This protocol details the steps for safely preparing a 10 mM stock solution of Flutax 1 from its

powdered form.

Materials:

Flutax 1 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Chemotherapy-rated nitrile gloves (2 pairs)

Disposable chemotherapy gown

Chemical safety goggles

Plastic-backed absorbent pad

Calibrated micropipettes and sterile Luer-lock pipette tips

Sterile microcentrifuge tubes

Cytotoxic waste containers (for solid, liquid, and sharps waste)

Certified chemical fume hood

Procedure:

Don Personal Protective Equipment (PPE): Before entering the designated handling area,

put on a disposable gown, two pairs of chemotherapy-rated nitrile gloves, and chemical

safety goggles.

Prepare the Chemical Fume Hood: Place a new plastic-backed absorbent pad on the work

surface inside the fume hood. Assemble all necessary supplies within the hood.
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Equilibrate Reagents: Allow the vial of Flutax 1 and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent condensation.

Weighing Flutax 1 (if necessary): If not using a pre-weighed vial, carefully weigh the desired

amount of Flutax 1 powder onto weighing paper inside the fume hood. Use anti-static

instruments if available. Transfer the powder to a sterile microcentrifuge tube. Note: It is

preferable to use pre-weighed aliquots to avoid handling the powder directly.

Calculate Required Solvent Volume: Based on the mass of Flutax 1, calculate the precise

volume of DMSO required to achieve a 10 mM concentration. (Molecular Weight of Flutax 1
= 1283.3 g/mol ).

Dissolution: Using a calibrated micropipette with a fresh, sterile tip, carefully add the

calculated volume of DMSO to the vial or tube containing the Flutax 1 powder.

Mixing: Cap the vial/tube securely and vortex gently or sonicate briefly until the solid is

completely dissolved. Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage: If desired, aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes. Clearly label each aliquot with the compound name,

concentration, date, and your initials. Store the aliquots at -20°C, protected from light.

Waste Disposal: Dispose of all contaminated materials (weighing paper, pipette tips, empty

original vial, outer gloves) in the designated cytotoxic solid waste container located within the

fume hood.

Final Decontamination: Decontaminate the work surface and any equipment used as

described in the operational plan.

Doff PPE: Remove and dispose of your PPE in the correct sequence (outer gloves, gown,

inner gloves).

Hand Washing: Immediately wash your hands thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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